Cas no 1090555-15-9 (1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

• Product Name: 1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CAS No: 1090555-15-9
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• CID: 5332667
• Update Time: 2025-07-18

1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydro-2(1H)-isoquinolinyl)-2-(1H-1,2,4-triazol-1-yl)ethanone
• 1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• Inchi： 1S/C13H14N4O/c18-13(8-17-10-14-9-15-17)16-6-5-11-3-1-2-4-12(11)7-16/h1-4,9-10H,5-8H2
• InChI Key： CDORJONJOKQIDU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2=C(C1)C=CC=C2)CN1C=NC=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.5±55.0 °C(Predicted)
• pka: 2.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Comprehensive Overview of 1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 1090555-15-9)

1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 1090555-15-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound combines a tetrahydroisoquinoline moiety with a 1,2,4-triazole group, making it a promising candidate for various applications. Researchers are particularly interested in its role as a building block for drug discovery, given the prevalence of tetrahydroisoquinoline and triazole derivatives in bioactive molecules.

The compound's molecular structure, characterized by the fusion of a tetrahydroisoquinoline core and a 1,2,4-triazole side chain, offers versatility in synthetic chemistry. This structural duality allows for modifications that can enhance its pharmacokinetic properties, such as solubility and metabolic stability. Recent studies have explored its potential as a precursor for developing antifungal agents, given the known efficacy of triazole-containing compounds in this domain. Additionally, its tetrahydroisoquinoline component is often associated with central nervous system (CNS) activity, sparking interest in neurological applications.

In the context of current trends, 1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems. The rise of AI-driven drug discovery has further highlighted the importance of such compounds, as they can be rapidly screened for bioactivity using computational models. Moreover, the compound's relevance to green chemistry practices is notable, as researchers seek sustainable methods to synthesize complex heterocycles like this one.

From a commercial perspective, CAS No. 1090555-15-9 is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its applications extend beyond pharmaceuticals, with potential uses in material science and catalysis. For instance, the triazole group's ability to form stable metal complexes makes it a candidate for designing novel catalysts. This multifaceted utility underscores the compound's value in both academic and industrial settings.

Safety and handling of 1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under current regulations, proper precautions, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during handling. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidance.

In summary, 1-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 1090555-15-9) represents a compelling area of study in modern chemistry. Its dual-functional architecture, combined with the therapeutic potential of its constituent moieties, positions it as a valuable tool for advancing drug discovery and materials innovation. As scientific inquiry continues to evolve, this compound is likely to play an increasingly prominent role in addressing contemporary challenges in health and technology.